Cas no 1793091-29-8 (2-Amino-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 2-Amino-5-(trifluoromethyl)phenylboronic acid
• CAS No: 1793091-29-8
• MF: C₇H₇BF₃NO₂
• MW: 204.942192316055
• MDL: MFCD07374868
• CID: 3162555
• Update Time: 2025-06-13

2-Amino-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-(trifluoromethyl)phenyl)boronic acid
• [2-AMINO-5-(TRIFLUOROMETHYL)PHENYL]BORONIC ACID
• 2-Amino-5-(trifluoromethyl)phenylboronic acid

• MDL： MFCD07374868
• Inchi： 1S/C7H7BF3NO2/c9-7(10,11)4-1-2-6(12)5(3-4)8(13)14/h1-3,13-14H,12H2
• InChI Key： GBIGUIVUUCIHGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(B(O)O)C=1)N)(F)F

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-5-(trifluoromethyl)phenylboronic acid

Comprehensive Overview of 2-Amino-5-(trifluoromethyl)phenylboronic acid (CAS No. 1793091-29-8)

2-Amino-5-(trifluoromethyl)phenylboronic acid (CAS No. 1793091-29-8) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique trifluoromethyl and amino functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, C7H7BF3NO2, offers exceptional reactivity, making it invaluable for constructing complex molecules in drug discovery and agrochemical development.

The growing demand for fluorinated compounds in medicinal chemistry has propelled 2-Amino-5-(trifluoromethyl)phenylboronic acid into the spotlight. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, as the trifluoromethyl group is known to improve lipophilicity and resistance to oxidative degradation. Recent studies highlight its utility in designing kinase inhibitors and anticancer agents, aligning with the industry's focus on targeted therapies.

From a synthetic perspective, this compound's boronic acid moiety enables efficient C-C bond formation under mild conditions, reducing energy consumption—a critical factor in sustainable chemistry. Its compatibility with green solvents like water or ethanol further underscores its role in eco-friendly synthesis, addressing the pharmaceutical sector's push toward greener methodologies. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Beyond pharmaceuticals, 2-Amino-5-(trifluoromethyl)phenylboronic acid finds applications in OLED materials and sensors, where its electron-withdrawing CF3 group tunes emission properties. This dual applicability in life sciences and advanced materials answers frequent search queries about "multifunctional boronic acids" and "trifluoromethylated building blocks." Storage recommendations (2-8°C under inert atmosphere) and handling precautions (use of nitrogen glove boxes) ensure stability, though it remains non-hazardous under standard conditions.

The compound's patent landscape reveals increasing innovation around heterocyclic derivatives, particularly in EGFR inhibitor formulations—a response to oncology market demands. Suppliers typically offer custom scale-up services from milligram to kilogram quantities, catering to both academic and industrial workflows. As AI-assisted molecular design gains traction, this boronic acid's structural features are frequently mined from chemical databases for virtual screening campaigns, demonstrating its enduring relevance in cutting-edge research.